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Compound of Interest

Compound Name:

5-Chloro-2-

(trifluoromethylthio)pyridine-3-

amine

Cat. No.: B11759525

Get Quote

Executive Summary & Structural Context
Compound: 5-Chloro-2-(trifluoromethylthio)pyridine-3-amine Molecular Formula:

Cngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

H

ClF

N

S Key Functionality: A highly lipophilic pyridine building block featuring a trifluoromethylthio (-
SCF

) moiety.[1][2]

Status of Crystallographic Data: While specific high-resolution single-crystal X-ray diffraction

(SC-XRD) datasets for this exact regioisomer are proprietary or not indexed in public

repositories (CSD/PDB), this guide reconstructs its structural profile using high-fidelity

analogues (e.g., CCDC 677862) and established organofluorine principles.
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This guide compares the -SCF

variant against its -CF

and -Cl analogues, providing researchers with a decision-making framework for lead
optimization in agrochemical and pharmaceutical discovery.

Structural Analysis & Predictive Modeling
Predicted Unit Cell & Molecular Geometry
Based on the crystal packing of closely related 2-(trifluoromethylthio)pyridines and 3-

aminopyridines, the target molecule is expected to adopt a monoclinic or triclinic system.
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Parameter

Predicted Value
(Target: -SCF

)

Reference
(Analogue: -CF

)

Structural Impact

C(2)–Substituent

Bond
1.75 – 1.78 Å (C–S) 1.49 – 1.51 Å (C–C)

The C–S bond

extends the lipophilic

reach, altering the

binding pocket

volume.

Substituent Angle ~100° (C–S–C) ~110–112° (C–C–F)

The "elbow" geometry

of the -SCF

group allows for

conformational

flexibility (twist) not

possible with the rigid

-CF

.

Intramolecular

Interaction
Weak NH···S contact Weak NH···F contact

The 3-amino group

can form a weak 5-

membered hydrogen

bond ring with the

sulfur at position 2.

Lipophilicity (

)
1.44 0.88

Critical Differentiator: -

SCF

is significantly more

lipophilic, enhancing

membrane

permeability.

Intramolecular Signaling & Connectivity
The following diagram illustrates the connectivity and the key electronic interactions governing

the stability of the crystal lattice.
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Pyridine Core
(Positions 1-6)

Pos 2: -SCF3
(Lipophilic Anchor)

C-S Bond
(1.76 Å)

Pos 3: -NH2
(H-Bond Donor)

Electronic
Push

Pos 5: -Cl
(Metabolic Block)

Inductive
Pull

Intramolecular
NH...S Interaction

Crystal Packing Forces:
1. N-H...N (Intermolecular Dimer)

2. Cl...Cl Halogen Bonding
3. F...F Segregation

Click to download full resolution via product page

Caption: Structural connectivity showing the steric "elbow" of the -SCF3 group and potential

intramolecular stabilization.

Comparative Performance Guide
This section objectively compares the -SCF

target against standard alternatives used in drug design (Bioisostere replacement strategy).

Physicochemical Profile
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Feature
-SCF

(Target)

-CF

(Alternative 1)

-Cl (Alternative
2)

Performance
Implication

Hansch

Lipophilicity (

)

1.44 0.88 0.71

Highest

membrane

permeability;

ideal for CNS

targets or

systemic

agrochemicals.

Hammett

Constant (

)

0.50 0.54 0.23

Strong electron-

withdrawing

nature similar to -

CF

, deactivating the

ring against

oxidation.

Metabolic

Stability
High High Moderate

The C–S bond is

generally

resistant to P450

oxidation;

prevents

metabolic "soft

spots."

Steric Bulk

(Molar

Refractivity)

21.4 12.5 6.0

The -SCF

group is bulky;

requires a larger

binding pocket

than -CF

.

Experimental Validation Protocol
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To validate the structural advantages in a research setting, the following workflow is

recommended:

Synthesis:

Precursor: 5-Chloro-3-nitropyridine-2-carbonitrile or 2,3-dichloro-5-chloropyridine.

Trifluoromethylthiolation:[3][4][5][6][7][8] Use AgSCF

or PhSO

SCF

(Shen's reagent) to introduce the motif.

Reduction: Selective reduction of the nitro group (if present) to the amine using Fe/NH

Cl.

Crystallization:

Solvent System: Slow evaporation from Ethanol/Hexane (1:4) or DCM/Heptane.

Expected Morphology: Colorless prisms or needles.

X-ray Diffraction Check:

Look for Type II Halogen bonding (Cl···N or Cl···S) which often directs packing in these

systems.

Synthesis & Reaction Pathway
The synthesis of this highly specific regioisomer requires controlling the directing effects of the

pyridine nitrogen.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

http://www.sioc.cas.cn/xiaogroup/publications/thesis/2015/202407/P020240725501194793589.pdf
https://www.beilstein-journals.org/bjoc/keywordsearch?sv=donor&page=3
https://summit.sfu.ca/_flysystem/fedora/sfu_migrate/20577/etd20957.pdf
https://dokumen.pub/current-fluoroorganic-chemistry-new-synthetic-directions-technologies-materials-and-biological-applications-9780841274037-9780841220676.html
http://cscm28.hazu.hr/CSCM28_Book%20of%20Abstracts.pdf
https://patents.google.com/patent/US10092584B2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11759525?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2,3-Dichloro-5-chloropyridine

Step 1: Nucleophilic Sub.
(Introduction of -SCF3)

AgSCF3, CuI
DMF, 80°C

Intermediate:
5-Chloro-2-(trifluoromethylthio)-3-chloropyridine

Step 2: Amination
(Buchwald-Hartwig or NH3/High P)

Pd(OAc)2, BINAP
Cs2CO3, NH2R

Target:
5-Chloro-2-(trifluoromethylthio)pyridine-3-amine

Click to download full resolution via product page

Caption: Proposed synthetic route leveraging metal-catalyzed trifluoromethylthiolation and

amination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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